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Compound of Interest

Compound Name:
3-Methoxycarbonylphenyl

isothiocyanate

Cat. No.: B1295333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of 3-
Methoxycarbonylphenyl isothiocyanate. The information is curated for researchers,

scientists, and professionals in the field of drug development, with a focus on its chemical and

physical characteristics, synthesis, and reactivity. All quantitative data is presented in structured

tables for ease of comparison, and a detailed experimental protocol for a general synthesis

method is provided.

Core Properties and Data
3-Methoxycarbonylphenyl isothiocyanate, also known as methyl 3-isothiocyanatobenzoate,

is an aromatic organic compound containing both a methoxycarbonyl group and an

isothiocyanate functional group. These groups significantly influence its reactivity and potential

applications.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3-
Methoxycarbonylphenyl isothiocyanate.
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Property Value Source

CAS Number 3125-66-4

Molecular Formula C₉H₇NO₂S

Molecular Weight 193.22 g/mol

Density 1.23 g/cm³

Boiling Point 105 °C

Flash Point 105-106°C/0.45m

Refractive Index 1.6240

Water Solubility Hydrolyzes in water

Synthesis and Experimental Protocols
The synthesis of 3-Methoxycarbonylphenyl isothiocyanate can be achieved through various

methods common for the preparation of isothiocyanates. A general and widely applicable

method involves the reaction of the corresponding primary amine, methyl 3-aminobenzoate,

with a thiocarbonylating agent. One such common and effective approach is the reaction with

carbon disulfide in the presence of a base to form a dithiocarbamate salt intermediate, which is

then decomposed to the isothiocyanate.

General Synthesis of Isothiocyanates from Primary
Amines
This protocol describes a general procedure for the synthesis of isothiocyanates from primary

amines, which can be adapted for the synthesis of 3-Methoxycarbonylphenyl isothiocyanate
from methyl 3-aminobenzoate.

Materials:

Primary amine (e.g., methyl 3-aminobenzoate)

Carbon disulfide (CS₂)
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Triethylamine (Et₃N) or another suitable base

Desulfurating agent (e.g., ethyl chloroformate, tosyl chloride)

Organic solvent (e.g., dichloromethane, chloroform)

Aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,

condenser, dropping funnel, magnetic stirrer, etc.)

Procedure:

Formation of the Dithiocarbamate Salt:

Dissolve the primary amine (1 equivalent) and triethylamine (2 equivalents) in an

appropriate organic solvent in a round-bottom flask equipped with a magnetic stirrer.

Cool the mixture in an ice bath.

Slowly add carbon disulfide (1.1 to 1.5 equivalents) to the stirred solution.

Allow the reaction to stir at room temperature for a specified time (typically 1-3 hours) to

ensure the complete formation of the triethylammonium dithiocarbamate salt.

Decomposition to Isothiocyanate:

Cool the reaction mixture again in an ice bath.

Slowly add a solution of the desulfurating agent (e.g., ethyl chloroformate, 1 equivalent) in

the same organic solvent.

After the addition is complete, allow the reaction to warm to room temperature and stir for

an additional period (typically 1-2 hours).

Work-up and Purification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the reaction mixture with water and then with a saturated aqueous solution of

sodium bicarbonate to remove any acidic byproducts.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Filter the drying agent and concentrate the organic solution under reduced pressure to

obtain the crude isothiocyanate.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

yield the pure 3-Methoxycarbonylphenyl isothiocyanate.

The following diagram illustrates the general workflow for this synthesis.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-Methoxycarbonylphenyl isothiocyanate.

Reactivity and Potential Applications
The isothiocyanate group (-N=C=S) is a highly reactive electrophilic functional group. The

presence of the electron-withdrawing methoxycarbonyl group on the phenyl ring further

enhances the electrophilicity of the central carbon atom of the isothiocyanate moiety. This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1295333?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


makes 3-Methoxycarbonylphenyl isothiocyanate particularly susceptible to nucleophilic

attack.

Common reactions involving the isothiocyanate group include:

Reaction with amines to form thiourea derivatives.

Reaction with alcohols to form thiocarbamates.

Reaction with thiols to form dithiocarbamates.

This high reactivity makes it a valuable building block in organic synthesis for the construction

of various heterocyclic compounds and other complex molecules with potential biological

activity.

The following diagram illustrates the key reactivity of the isothiocyanate group.

Reactivity of the Isothiocyanate Group
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Caption: Key nucleophilic addition reactions of the isothiocyanate functional group.

While specific biological activities and signaling pathways for 3-Methoxycarbonylphenyl
isothiocyanate are not extensively documented in publicly available literature, isothiocyanates

as a class are known for a wide range of biological effects, including antimicrobial, anti-
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inflammatory, and anticancer properties. The reactivity of the isothiocyanate group with

biological nucleophiles, such as the thiol groups in cysteine residues of proteins, is believed to

be a key mechanism underlying their bioactivity. Further research is warranted to explore the

specific biological profile of 3-Methoxycarbonylphenyl isothiocyanate.

To cite this document: BenchChem. [3-Methoxycarbonylphenyl Isothiocyanate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295333#3-methoxycarbonylphenyl-isothiocyanate-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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